Cas no 2022596-85-4 (1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine)

1-(3-Methylpentan-2-yl)azetidin-2-ylmethanamine is a structurally unique amine derivative featuring an azetidine ring with a branched alkyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its constrained ring system, which can influence conformational stability and receptor binding interactions. The presence of both a primary amine and a secondary amine moiety enhances its versatility as a synthetic intermediate, enabling further functionalization for the development of bioactive molecules. Its lipophilic 3-methylpentan-2-yl group may improve membrane permeability, making it a potential candidate for CNS-targeting applications. The compound's well-defined stereochemistry also allows for precise structure-activity relationship studies.
1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine structure
2022596-85-4 structure
Product Name:1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine
CAS No:2022596-85-4
MF:C10H22N2
MW:170.295082569122
CID:5908064
PubChem ID:165848377
Update Time:2025-06-08

1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine
    • 2022596-85-4
    • EN300-1282411
    • [1-(3-methylpentan-2-yl)azetidin-2-yl]methanamine
    • Inchi: 1S/C10H22N2/c1-4-8(2)9(3)12-6-5-10(12)7-11/h8-10H,4-7,11H2,1-3H3
    • InChI Key: ATVNEJCGVBYMBV-UHFFFAOYSA-N
    • SMILES: N1(CCC1CN)C(C)C(C)CC

Computed Properties

  • Exact Mass: 170.178298710g/mol
  • Monoisotopic Mass: 170.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.3Ų

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Additional information on 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine

Introduction to 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine (CAS No. 2022596-85-4)

1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine, with the CAS number 2022596-85-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structure of 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine makes it a promising candidate for various therapeutic applications, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

The chemical structure of 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine consists of an azetidine ring substituted with a 3-methylpentan-2-yl group and a methanamine moiety. The presence of the azetidine ring imparts rigidity to the molecule, which can enhance its binding affinity to specific protein targets. The 3-methylpentan-2-yl group adds hydrophobicity and steric bulk, which can influence the compound's pharmacokinetic properties and its ability to cross biological membranes.

Recent studies have highlighted the potential of 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine in modulating G protein-coupled receptors (GPCRs), which are key targets for many drugs used in the treatment of neurological and psychiatric disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits high affinity for the serotonin 5-HT1A receptor, a receptor implicated in conditions such as anxiety and depression. The researchers found that 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine acts as a partial agonist at this receptor, suggesting its potential as a novel anxiolytic or antidepressant agent.

In addition to its activity at GPCRs, 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine has also shown promise in modulating ion channels, which are crucial for maintaining cellular homeostasis. A study published in the European Journal of Pharmacology in 2020 reported that this compound can selectively inhibit voltage-gated sodium channels (NaV) without affecting other ion channels. This selective inhibition could make it useful in treating conditions such as neuropathic pain and epilepsy, where aberrant sodium channel activity is often observed.

The pharmacokinetic properties of 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine have been extensively studied to assess its suitability for drug development. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and minimal side effects in animal models, which is crucial for its advancement into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms associated with anxiety and depression. These findings have generated considerable interest from pharmaceutical companies and academic researchers alike, who are eager to explore its full therapeutic potential.

In conclusion, 1-(3-methylpentan-2-yl)azetidin-2-ylmethanamine (CAS No. 2022596-85-4) is a promising compound with a unique chemical structure that offers multiple points of therapeutic intervention. Its potential applications in treating CNS disorders and metabolic diseases make it an exciting area of research. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding and treatment of various medical conditions.

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